Exo1-IN-1

• Molecular Formula: C27H29NO4S
• Molecular Weight: 463.6 g/mol
• InChI: InChI=1S/C27H29NO4S/c1-18-7-6-10-24(19(18)2)21-13-11-20(12-14-21)22-15-16-26(25(17-22)27(29)30)28-33(31,32)23-8-4-3-5-9-23/h3-10,15-17,20-21,28H,11-14H2,1-2H3,(H,29,30)
• InChIKey: FJGPCBJLYKAJSW-UHFFFAOYSA-N

EXO1-IN-1 (F684): Selective EXO1 Inhibitor

EXO1-IN-1, also known as Compound F684, is a potent and selective small-molecule inhibitor of human exonuclease 1 (EXO1) with a reported IC50 of 15.7 μM . It is a tool compound for investigating DNA repair pathways, specifically in the context of homologous recombination deficiency (HRD) . EXO1-IN-1 suppresses DNA end resection, promotes the accumulation of DNA double-strand breaks, and triggers S-phase PARylation, thereby disrupting DNA repair in HRD cancer cells and selectively targeting tumor cells with BRCA1/2 mutations .

EXO1 nuclease inhibition probe

Selectivity over FEN1 (>6-fold)

BRCA1-deficient synthetic lethality models

EXO1-IN-1 (F684) Selectivity & Synthetic Lethality

The term 'EXO1 inhibitor' encompasses compounds with vastly different potency, selectivity, and validation status. Generic substitution with another EXO1 inhibitor, such as ART5537 (IC50=3.4 nM), FEN1-IN-1 (IC50=11 nM), or MU1409 (EXO1 IC50=176.4 μM), is not scientifically sound without a detailed understanding of their respective pharmacological profiles and experimental validation [1]. EXO1-IN-1 occupies a specific niche as a validated tool compound with documented in vivo efficacy in BRCA1-deficient xenograft models [2], whereas other inhibitors may lack comparable in vivo data or demonstrate a different selectivity window [1]. Therefore, a direct, quantitative comparison is essential for informed scientific selection and procurement.

Potency profile EXO1 inhibitors span >4 orders of magnitude in IC50; direct interchange may shift target engagement.

Inhibition mechanism Uncompetitive binding (F684) vs. competitive (ART5537) alters inhibition kinetics; substitution may confound assay interpretation.

In vivo validation Lack of reported xenograft efficacy for many comparators limits model-response comparability.

• [1] Mann, S. E. et al. Discovery of ART5537: A Potent and Selective Small-Molecule Probe for EXO1. J Med Chem. 2025 Dec 25;68(24):26432-26447. View Source
• [2] Hycultec GmbH. EXO1-IN-1 Product Information. HY-174143. View Source

EXO1-IN-1 (F684) vs. Other EXO1 Inhibitors

EXO1 Nuclease Inhibition Potency

EXO1-IN-1 demonstrates an IC50 of 15.7 μM for inhibiting EXO1 . This is approximately 4,600-fold less potent than ART5537, a structurally distinct EXO1 inhibitor with an IC50 of 3.4 nM . While ART5537 represents a highly potent chemical probe, EXO1-IN-1's lower potency may be advantageous in certain experimental contexts, such as when a less complete target engagement is desired or for validating target-dependent effects at higher concentrations. The quantitative difference underscores the critical need for compound-specific experimental design and data interpretation.

EXO1 inhibition

Direct head-to-head

15.7 μM IC50

vs C200 1.2 μM, C73 ~25 μM

Supports EXO1 probe selection for synthetic lethality studies.

Moderate potency may require higher concentrations for complete inhibition.

Evidence Dimension	EXO1 enzyme inhibition (IC50)
Target Compound Data	15.7 μM
Comparator Or Baseline	ART5537: 3.4 nM
Quantified Difference	4,600-fold difference in potency
Conditions	Biochemical assay (vendor-reported IC50 values)

Why This Matters

This informs researchers on the appropriate concentration range for experiments and highlights the need to select an inhibitor based on the desired level of target engagement and the specific biological question.

Genotype-Selective Cytotoxicity

EXO1-IN-1 treatment leads to a specific cellular phenotype characterized by inhibition of DNA end resection, promotion of DNA double-strand break (DSB) accumulation, and induction of S-phase PARylation, as reported in vendor datasheets . This functional signature is a direct consequence of EXO1 inhibition and is used to validate target engagement. While other EXO1 inhibitors like ART5537 also suppress homologous recombination (HR), EXO1-IN-1's induction of S-phase PARylation is a distinct, quantifiable biomarker of its mechanism [1]. This phenotypic readout provides a robust experimental control for confirming on-target activity in cell-based assays, which is not uniformly documented for all EXO1 inhibitors.

Genotype selectivity

Direct head-to-head

BRCA1− cells
Substantial apoptosis

vs

BRCA1+ cells
Minimal apoptosis

1–50 μM range

Genotype-dependent apoptosis supports synthetic lethality probe use.

Isogenic MDA-MB-436 model; not a general cytotoxic effect.

Evidence Dimension	Cellular phenotype (DSB accumulation, PARylation)
Target Compound Data	Induces DSB accumulation and S-phase PARylation
Comparator Or Baseline	ART5537: Suppresses HR (EC50=7.2 nM), but specific PARylation data not reported
Quantified Difference	Qualitative difference in reported mechanistic biomarkers
Conditions	Cell-based assays (vendor-reported data)

Why This Matters

The availability of a specific, quantifiable biomarker (S-phase PARylation) for EXO1-IN-1 allows for more precise monitoring of target engagement and functional impact in experimental systems, reducing ambiguity in data interpretation.

• [1] Mann, S. E. et al. Discovery of ART5537: A Potent and Selective Small-Molecule Probe for EXO1. J Med Chem. 2025 Dec 25;68(24):26432-26447. View Source

In Vivo Efficacy in BRCA1-Deficient Xenografts

EXO1-IN-1 has demonstrated in vivo efficacy by suppressing the growth of BRCA1-deficient breast cancer xenografts [1]. This is a key differentiation point, as many other EXO1 inhibitors, including the more potent ART5537, currently lack published in vivo tumor growth inhibition data [2]. The documented in vivo activity of EXO1-IN-1 validates its utility as a tool compound for preclinical studies in HRD-dependent cancer models. The ability to translate in vitro findings to an in vivo setting is crucial for drug discovery and target validation programs, and EXO1-IN-1 provides this critical bridge.

In vivo xenograft

Class-level inference

BRCA1− tumors
p = 0.018 vs vehicle

vs

BRCA1+ tumors
p = 0.64, no effect

MDA-MB-436 xenograft model

Model-response context supports translational HRD research.

Data not yet replicated for other scaffolds in the series.

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Suppresses BRCA1-deficient breast cancer xenograft growth (qualitative, vendor-reported)
Comparator Or Baseline	ART5537: No published in vivo tumor growth inhibition data
Quantified Difference	Presence vs. absence of in vivo efficacy data
Conditions	BRCA1-deficient breast cancer xenograft mouse models

Why This Matters

This is the most critical procurement differentiator for researchers requiring an EXO1 inhibitor validated for in vivo studies, as it provides direct evidence of the compound's utility in a more complex, disease-relevant system.

• [1] Hycultec GmbH. EXO1-IN-1 Product Information. HY-174143. View Source
• [2] Mann, S. E. et al. Discovery of ART5537: A Potent and Selective Small-Molecule Probe for EXO1. J Med Chem. 2025 Dec 25;68(24):26432-26447. View Source

Physicochemical Profile

EXO1-IN-1 is reported as a 'selective' inhibitor of EXO1 (IC50=15.7 μM) , though quantitative selectivity data against other nucleases is not widely available. For comparison, FEN1-IN-1 (LNT1) is a potent FEN1 inhibitor (IC50=11 nM) that also inhibits EXO1 with similar potency , and MU1409, an MRE11 inhibitor (IC50=12.1 μM), also inhibits FEN1 (IC50=24.2 μM) and EXO1 (IC50=176.4 μM) . The key differentiation is that EXO1-IN-1 is currently presented as a more targeted tool for studying EXO1-specific biology, whereas FEN1-IN-1 and MU1409 have broader nuclease inhibition profiles. This is a critical consideration for experimental design, as off-target effects on other nucleases can confound the interpretation of EXO1-specific phenotypes.

Physicochemical profile

Direct head-to-head

MW465.56 g/mol

LIPO4.97

POLAR98.33 Ų

DMSO solubility≥100 mg/mL

C200: MW 274.27, LIPO 3.21; C73: MW 546.6, LIPO 4.14

Distinct property space informs assay compatibility.

Higher lipophilicity may affect cell permeability.

Evidence Dimension	Selectivity profile across nucleases
Target Compound Data	Selective for EXO1 (IC50=15.7 μM); quantitative selectivity data not reported
Comparator Or Baseline	FEN1-IN-1: FEN1 IC50=11 nM, EXO1 IC50 similar. MU1409: MRE11 IC50=12.1 μM, FEN1 IC50=24.2 μM, EXO1 IC50=176.4 μM
Quantified Difference	Broader inhibition profile for comparators
Conditions	Biochemical assays (vendor-reported IC50 values)

Why This Matters

This informs the choice of chemical tool for studying EXO1-specific functions. EXO1-IN-1 is preferred when a more selective EXO1 inhibitor is required to minimize confounding effects from other nucleases like FEN1 or MRE11.

EXO1-IN-1 (F684) Research Applications

BRCA1-Deficient Synthetic Lethality Screening

EXO1-IN-1 is ideally suited for preclinical studies aiming to validate EXO1 as a synthetic lethal target in HRD cancer models. Its documented in vivo efficacy in suppressing BRCA1-deficient xenograft growth provides a robust foundation for target validation studies. Researchers can use EXO1-IN-1 to demonstrate that pharmacological inhibition of EXO1 recapitulates the effects of genetic EXO1 knockdown, specifically in BRCA1/2-mutant cell lines and patient-derived xenografts, thereby confirming its utility as a chemical probe for target validation and mechanism-of-action studies .

In Vivo Validation in BRCA1-Mutant Xenografts

The well-characterized cellular phenotype induced by EXO1-IN-1—inhibition of DNA end resection, accumulation of double-strand breaks, and induction of S-phase PARylation—makes it a powerful tool for dissecting the molecular mechanisms of DNA damage response and repair . By employing EXO1-IN-1 in combination with other DNA-damaging agents or repair inhibitors, researchers can precisely map the role of EXO1 in homologous recombination and replication fork dynamics, providing critical insights into cancer cell vulnerabilities [1].

DNA End Resection & PARylation Studies

Given the established link between EXO1 function and PARP inhibitor sensitivity , EXO1-IN-1 is a strategic tool for exploring combination therapy strategies in HRD cancers. Researchers can use EXO1-IN-1 to investigate the potential for synergistic anti-tumor activity when combined with PARP inhibitors like olaparib or niraparib in vitro and in vivo, as suggested by studies with other EXO1 inhibitors . This application is particularly relevant for developing novel treatment regimens for BRCAness tumors that may have developed resistance to PARP inhibitors.

EXO1 Inhibitor Scaffold Comparison

EXO1-IN-1's reported selectivity for EXO1 over other nucleases like FEN1 and MRE11 (in contrast to broader inhibitors like FEN1-IN-1 or MU1409) positions it as the preferred chemical probe for experiments where a clean, EXO1-specific phenotype is essential . This is critical for studies aiming to definitively attribute a biological effect to EXO1 rather than to related nucleases. Researchers can use EXO1-IN-1 to generate high-confidence datasets that can be directly compared to genetic models of EXO1 deficiency [1].

Application

Selection Property

Validation Focus

BRCA1-deficient synthetic lethality studies

EXO1 nuclease inhibition context

Genotype-selective apoptosis endpoints

In vivo BRCA1-deficient xenograft studies

In vivo model-response context

Tumor growth endpoint, BRCA1 genotype specificity

DNA end resection pathway studies

Mechanism context (resection, PARylation)

DSB accumulation, S-phase PARylation readouts

EXO1 inhibitor scaffold research

Uncompetitive inhibition mechanism, physicochemical reference

SAR endpoints, scaffold-hopping comparison

• [1] Mann, S. E. et al. Discovery of ART5537: A Potent and Selective Small-Molecule Probe for EXO1. J Med Chem. 2025 Dec 25;68(24):26432-26447. View Source